Cas no 131159-39-2 (Fullerite)

• Product Name: Fullerite
• CAS No: 131159-39-2
• MF: C₆₀
• MW: 720.642013549805
• MDL: MFCD00282904
• CID: 137829
• Update Time: 2025-04-19

Fullerite Chemical and Physical Properties

Names and Identifiers

• Fullerite
• Buckminsterfullerene C60
• FULLERENE
• Fullerene Extract,C60
• C70
• C60
• BUCKYBALL
• CARBON 60
• CARBON C70
• CARBON C60
• Fullerenes
• FOOTBALLENE
• FULLERENE C60
• Fullerene Extract C60
• HYDROXYLATED FULLERENES

• MDL： MFCD00282904
• Inchi： 1S/C60/c1-2-5-6-3(1)8-12-10-4(1)9-11-7(2)17-21-13(5)23-24-14(6)22-18(8)28-20(12)30-26-16(10)15(9)25-29-19(11)27(17)37-41-31(21)33(23)43-44-34(24)32(22)42-38(28)48-40(30)46-36(26)35(25)45-39(29)47(37)55-49(41)51(43)57-52(44)50(42)56(48)59-54(46)53(45)58(55)60(57)59
• InChI Key： XMWRBQBLMFGWIX-UHFFFAOYSA-N
• SMILES： C12C3C4=C5C6C7=C8C9=C%10C%11=C%12C%13=C9C9=C%14C%15=C%13C%13C%12=C%12C%16=C%11C%11C%10=C7C5=C5C=%11C7=C%16C%10C%12=C%11C=%13C%12=C%15C%13C%14=C%14C(=C89)C=6C=3C%14=C3C=%13C6=C%12C%11=C8C=%10C9=C7C5=C4C1=C9C8=C6C=23

Computed Properties

• Exact Mass: 720.00000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Black crystal powder
• Density: 1,6 g/cm3
• Melting Point: >280 °C(lit.)
• Flash Point: >94 °C
• Solubility: organic solvents: soluble
• PSA: 0.00000
• LogP: 17.73000
• Solubility: Almost insoluble in water, soluble in organic solvents

Fullerite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN1325
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26; S36; S37/39; S22
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• Risk Phrases：R36/37
• Packing Group：III
• Safety Term：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes